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Compound of Interest

3-Chloro-5-
Compound Name:
(trifluoromethyl)pyridine

cat. No.: B1270821

An In-depth Technical Safety Guide for 3-Chloro-5-(trifluoromethyl)pyridine

This technical guide provides a comprehensive summary of the safety data for 3-Chloro-5-
(trifluoromethyl)pyridine, compiled for researchers, scientists, and professionals in drug
development. The information is collated from various Safety Data Sheets (SDS) to ensure a
thorough overview of physical and chemical properties, hazard classifications, and safety
procedures.

Chemical and Physical Properties

The following table summarizes the key physical and chemical properties of 3-Chloro-5-
(trifluoromethyl)pyridine. This data is essential for understanding its behavior under various
laboratory conditions.
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Property Value Source
Molecular Formula CeHsCIFsN --INVALID-LINK--
_ --INVALID-LINK--, --INVALID-
Molecular Weight 181.54 g/mol
LINK--
--INVALID-LINK--, --INVALID-
CAS Number 85148-26-1
LINK--
Appearance Solid --INVALID-LINK--
Melting Point 23-27 °C --INVALID-LINK--
Boiling Point 133-138 °C --INVALID-LINK--
Flash Point 54.4 °C (closed cup) --INVALID-LINK--

Hazard Identification and Classification

3-Chloro-5-(trifluoromethyl)pyridine is classified as a hazardous substance. The GHS

hazard statements and classifications from aggregated sources are presented below.

Hazard Classification

GHS Hazard Statement

Acute Toxicity, Oral (Category 3)

H301: Toxic if swallowed

Skin Irritation (Category 2)

H315: Causes skin irritation

Eye Irritation (Category 2)

H319: Causes serious eye irritation

Specific Target Organ Toxicity — Single
Exposure (Category 3), Respiratory System

H335: May cause respiratory irritation

Source: --INVALID-LINK--, --INVALID-LINK--

Signal Word: Danger

Toxicological Information
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Specific quantitative toxicological data such as LD50 (Lethal Dose, 50%) and LC50 (Lethal
Concentration, 50%) for 3-Chloro-5-(trifluoromethyl)pyridine are not readily available in the
reviewed safety data sheets. The hazard classifications are based on the criteria of the Globally
Harmonized System of Classification and Labelling of Chemicals (GHS).

Occupational Exposure Limits

Occupational Exposure Limits (OELs) have not been established for 3-Chloro-5-
(trifluoromethyl)pyridine. It is recommended to handle the substance in a well-ventilated
area, and to minimize exposure.

Experimental Protocols

Detailed experimental protocols for the toxicological assessment of 3-Chloro-5-

(trifluoromethyl)pyridine are not provided in the SDS. However, the hazard classifications
(e.g., skin and eye irritation) are typically determined using standardized methods, such as
those described by the Organisation for Economic Co-operation and Development (OECD).

General Protocol for In Vitro Skin Irritation Testing (based on OECD 439): The potential for skin
irritation is often assessed using reconstructed human epidermis (RhE) models like EpiSkin™,
EpiDerm™, and SkinEthic™.[1][2][3][4] The general procedure involves:

Topical application of the test substance to the RhE tissue.

e An exposure period, which for the SkinEthic™ model is 42 minutes.[3]

» Rinsing the substance from the tissue surface.

e A post-incubation period of 42 hours to allow for the development of cytotoxic effects.[3]

o Assessment of cell viability using a cellular assay, commonly the MTT assay, which
measures mitochondrial dehydrogenase activity.[1]

o A substance is classified as an irritant if the tissue viability is reduced below a certain
threshold (e.g., < 50%) compared to a negative control.[4]

General Protocol for Eye Irritation Testing: Historically, eye irritation potential was determined
using the in vivo Draize rabbit eye test.[5] However, in vitro and ex vivo methods are now more
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common. One such method is the Reconstructed Human Cornea-like Epithelial (RhCE) Tissue
Model.[6][7] The general steps include:

» Topical application of the test substance to the RhCE tissue model.
o Adefined exposure period (e.g., 30 minutes for liquids).[7]

e Washing the substance from the tissue.

e A post-incubation period.

o Evaluation of tissue viability using the MTT assay.[6]

e The irritation potential is determined by comparing the viability of the treated tissue to a
negative control.[6]

Safety and Handling

Proper handling and storage are crucial to minimize the risks associated with 3-Chloro-5-
(trifluoromethyl)pyridine.

First Aid Measures

A systematic approach to first aid is critical in the event of an exposure.
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Exposure Event

Exposure to 3-Chloro-5-(trifluoromethyl)pyridine

Immediate Actions

I Inhalation | Skin Contact | Eye Contact Ingestion I
First Aid Procedures
- - Ri . tiously with water f | minut -
Move to fresh air. Remove contaminated clothing. inse cautiously with water for several minutes. Rinse mouth.
) R Remove contact lenses, if present and easy to do. . -
Keep comfortable for breathing. Wash skin with plenty of soap and water. Continue rinsing Do NOT induce vomiting.

‘ Handing Procedures Storage Conditions

Do not e

aea] | |

] [ | [ e
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Assess the risk
(size and nature of spill)

Is the spill minor and manageable?

No Yes

Evacuate the area. Wear appropriate PPE

l

Contain the spill using inert absorbent material
(e.g., sand, earth)

Alert others.

Call for emergency assistance

Sweep up and shovel into a suitable container for disposal

'

Decontaminate the area and equipment

Dispose of waste in accordance with local regulations

Response Complete

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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